Cas no 1189458-99-8 (5-(m-Tolyl)pyridin-2-amine dihydrochloride)

• Product Name: 5-(m-Tolyl)pyridin-2-amine dihydrochloride
• CAS No: 1189458-99-8
• MF: C₁₂H₁₄Cl₂N₂
• MW: 257.158960819244
• MDL: MFCD06797797
• CID: 1028248
• PubChem ID: 45036898
• Update Time: 2025-10-29

5-(m-Tolyl)pyridin-2-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(m-Tolyl)pyridin-2-amine dihydrochloride
• 5-m-Tolylpyridin-2-ylamine dihydrochloride
• 5-(3-methylphenyl)pyridin-2-amine,dihydrochloride
• 5-(3-methylphenyl)pyridin-2-amine dihydrochloride
• 5-(M-TOLYL)PYRIDIN-2-AMINE 2HCL
• 5-(3-Methylphenyl)pyridin-2-amine--hydrogen chloride (1/2)
• 5-M-Tolylpyridin-2-ylamine DiHCl
• 1189458-99-8
• AKOS015919971
• DS-0185
• 5-(3-methylphenyl)pyridin-2-amine;dihydrochloride
• 5-(m-Tolyl)pyridin-2-aminedihydrochloride
• A892788
• DTXSID90661725
• DB-359109

• MDL： MFCD06797797
• Inchi： 1S/C12H12N2.2ClH/c1-9-3-2-4-10(7-9)11-5-6-12(13)14-8-11;;/h2-8H,1H3,(H2,13,14);2*1H
• InChI Key： UCDJTOHSVIEJLP-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C(=CC=C(C=1)C1C=CC=C(C)C=1)N

Computed Properties

• Exact Mass: 256.05300
• Monoisotopic Mass: 256.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91000
• LogP: 4.82440

Additional information on 5-(m-Tolyl)pyridin-2-amine dihydrochloride

Introduction to 5-(m-Tolyl)pyridin-2-amine dihydrochloride (CAS No: 1189458-99-8)

5-(m-Tolyl)pyridin-2-amine dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No) 1189458-99-8, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This bisamidine derivative has garnered attention due to its structural uniqueness and potential biological activities, making it a subject of extensive research in medicinal chemistry. The compound features a pyridine core substituted with an m-tolyl group at the 5-position and two amine functionalities at the 2-position, both of which are further protonated in the dihydrochloride salt form. This specific arrangement imparts distinct chemical and pharmacological properties that have been explored in various therapeutic contexts.

The molecular structure of 5-(m-Tolyl)pyridin-2-amine dihydrochloride (CAS No: 1189458-99-8) consists of a pyridine ring linked to a methylbenzene (tolyl) group via an amine bridge. The presence of two amine groups, each in the form of a hydrochloride salt, enhances its solubility in aqueous solutions, which is a critical factor for formulation development and biological studies. This solubility profile makes it particularly suitable for in vitro and in vivo experiments, where bioavailability and pharmacokinetic studies are paramount.

In recent years, the interest in 5-(m-Tolyl)pyridin-2-amine dihydrochloride has been fueled by its potential role as a scaffold for developing novel therapeutic agents. The pyridine moiety is a common pharmacophore in many drugs due to its ability to interact with biological targets such as enzymes and receptors. The m-tolyl group introduces hydrophobicity, which can influence binding affinity and selectivity. Additionally, the presence of multiple amine groups allows for further derivatization, enabling chemists to fine-tune its properties for specific applications.

One of the most compelling aspects of 5-(m-Tolyl)pyridin-2-amine dihydrochloride is its reported activity as an inhibitor of certain enzymes implicated in inflammatory and infectious diseases. Preclinical studies have suggested that this compound may exhibit anti-inflammatory properties by modulating pathways such as NF-κB and MAPK. Furthermore, its structural similarity to known bioactive molecules has prompted investigations into its potential as an antiviral agent. The ability to interact with viral proteases and polymerases has been explored, with some preliminary findings indicating promising results.

The synthesis of 5-(m-Tolyl)pyridin-2-amine dihydrochloride (CAS No: 1189458-99-8) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. The introduction of the hydrochloride salt is typically achieved through acidification, which not only stabilizes the compound but also enhances its pharmacological properties. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the compound throughout the synthesis process.

In terms of pharmaceutical applications, 5-(m-Tolyl)pyridin-2-amine dihydrochloride holds promise as a lead compound for further drug development. Its unique structure allows for modifications that can enhance its efficacy, selectivity, and pharmacokinetic profile. Researchers are exploring various derivatives by introducing different substituents or altering the core structure to identify more potent and selective inhibitors. Computational modeling and molecular docking studies have been instrumental in predicting how these modifications might affect binding affinity to biological targets.

The safety profile of 5-(m-Tolyl)pyridin-2-amine dihydrochloride is another critical aspect that has been examined in preclinical studies. Acute toxicity tests have been conducted to assess its safety at various doses, providing valuable data on its potential side effects. While preliminary results suggest that it is well-tolerated at moderate doses, further studies are needed to fully understand its safety margins and potential long-term effects. These studies are essential for advancing it towards clinical trials where human subjects will be exposed to the compound.

Recent advancements in drug delivery systems have also opened new avenues for utilizing 5-(m-Tolyl)pyridin-2-amine dihydrochloride (CAS No: 1189458-99-8). Nanotechnology-based delivery platforms have shown promise in enhancing drug solubility, bioavailability, and targeted delivery to specific tissues or cells. By incorporating this compound into such systems, researchers aim to improve therapeutic outcomes while minimizing side effects. These innovations highlight the versatility of 5-(m-Tolyl)pyridin-2-amine dihydrochloride as a building block for next-generation pharmaceuticals.

The regulatory landscape for novel compounds like 5-(m-Tolyl)pyridin-2-amine dihydrochloride is stringent but well-defined, ensuring that only safe and effective drugs reach the market. Regulatory agencies require comprehensive data on chemical synthesis, physicochemical properties, toxicology, pharmacology, and clinical efficacy before approving a new drug candidate. The journey from laboratory discovery to market approval is long and complex but essential for ensuring patient safety and therapeutic benefit.

In conclusion,5-(m-Tolyl)pyridin-2-amine dihydrochloride (CAS No: 1189458-99-8) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structure, combined with promising preclinical results, makes it a valuable compound for ongoing research and development efforts aimed at addressing unmet medical needs. As research continues to uncover new insights into its biological activities and mechanisms of action,5-(m-Tolyl)pyridin - 2 - amine dihydrochloride is poised to play an increasingly important role in modern medicine.